Cas no 851948-25-9 (ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- AKOS024590098
- AB00670262-01
- ethyl 5-(4-fluorobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- 851948-25-9
- F0641-0179
- ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-[(4-fluorobenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(4-fluorobenzoyl)amino]-3,4-dihydro-3-(4-methylphenyl)-4-oxo-, ethyl ester
-
- Inchi: 1S/C23H18FN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)14-6-8-15(24)9-7-14)18(17)22(29)27(26-19)16-10-4-13(2)5-11-16/h4-12H,3H2,1-2H3,(H,25,28)
- InChI Key: UHLIMVRJLBSJCW-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C2=C(NC(=O)C3=CC=C(F)C=C3)SC=C12
Computed Properties
- Exact Mass: 451.10020540g/mol
- Monoisotopic Mass: 451.10020540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 762
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 11.58±0.20(Predicted)
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0641-0179-2μmol |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-5μmol |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-10μmol |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-20μmol |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-1mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-2mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-3mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-4mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-5mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0179-10mg |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851948-25-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
Comprehensive Guide to Ethyl 5-(4-Fluorobenzamido)-3-(4-Methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-25-9)
The compound ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-25-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its complex heterocyclic structure, combines a thienopyridazine core with fluorobenzamido and methylphenyl substituents, making it a subject of interest for drug discovery and advanced material applications.
One of the key features of this compound is its multifunctional molecular architecture, which enables diverse interactions in biological systems. Researchers have explored its potential as a kinase inhibitor scaffold, particularly in oncology and inflammatory disease research. The presence of the 4-fluorobenzamido moiety enhances binding affinity to certain enzyme active sites, while the ethyl carboxylate group improves solubility profiles - a critical factor in drug development.
In recent years, the scientific community has shown growing interest in thienopyridazine derivatives due to their remarkable photophysical properties. The compound's extended π-conjugated system makes it potentially valuable for organic electronic applications, including organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns with current market demands for more efficient and sustainable energy solutions.
The synthesis of ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involves multi-step organic transformations, with careful control of reaction conditions to achieve optimal yields. Analytical characterization often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure and purity.
From a commercial perspective, this compound represents a niche but growing segment in the fine chemicals market. Suppliers typically offer it in research quantities (milligram to gram scales) with high purity specifications (>95% by HPLC). The pricing reflects its specialized nature and the complexity of synthesis, making it particularly relevant for academic and industrial research laboratories.
Recent patent literature reveals increasing activity around thienopyridazine-based compounds, with several applications filed in medicinal chemistry and material science domains. This suggests that 851948-25-9 and its structural analogs may have significant commercial potential in coming years, particularly as researchers continue to explore structure-activity relationships in this chemical class.
For researchers working with this compound, proper handling procedures should be followed, including the use of personal protective equipment and appropriate ventilation. While not classified as highly hazardous, standard laboratory safety protocols for organic compounds should be maintained during storage and handling.
The stability profile of ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate recommends storage under inert atmosphere at low temperatures (typically -20°C) to prevent degradation. Solubility studies indicate good dissolution in common organic solvents such as DMSO and DMF, which facilitates its use in various experimental settings.
Looking ahead, the development of more efficient synthetic routes to this compound could significantly impact its accessibility and application potential. Current research trends suggest growing interest in catalytic methods and flow chemistry approaches that could streamline production while reducing environmental impact - an important consideration in modern chemical manufacturing.
In conclusion, CAS 851948-25-9 represents an intriguing example of modern heterocyclic chemistry with cross-disciplinary applications. Its unique structural features continue to inspire research across multiple scientific domains, from medicinal chemistry to materials engineering. As understanding of its properties deepens, we can anticipate new discoveries and applications emerging for this versatile molecular platform.
851948-25-9 (ethyl 5-(4-fluorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)